Cas no 616-02-4 (3-methyl-2,5-dihydrofuran-2,5-dione)

• Product Name: 3-methyl-2,5-dihydrofuran-2,5-dione
• CAS No: 616-02-4
• MF: C₅H₄O₃
• MW: 112.083461761475
• MDL: MFCD00005522
• CID: 38951
• PubChem ID: 12012
• Update Time: 2025-04-18

3-methyl-2,5-dihydrofuran-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-Methylfuran-2,5-dione
• Methylmaleic anhydride
• 3-Methyl-2,5-pentanedione
• CTA
• 2,5-Furanedione, 3-methyl
• 3-Methyl-2,5-furandione
• 3-methyl-5-furandione
• 3-methyl-furan-2,5-dione
• 3-Methylmaleic anhydride
• alpha-Methylmaleic anhydride
• CITRACONIC ANHYDRIDE
• 2-Methylmaleic anhydride
• 2,5-Furandione, 3-methyl-
• Citraconic acid anhydride
• Monomethylmaleic anhydride
• Maleic anhydride, methyl-
• 2-Methylmaleicanhydride
• Anhydrid kyseliny citrakonove
• 3-methyl-2,5-dihydrofuran-2,5-dione
• Anhydrid kyseliny citrakonove [Czech]
• Citraconic anhydride, 98%
• Indobufen Impurity 14

• MDL： MFCD00005522
• Inchi： 1S/C5H4O3/c1-3-2-4(6)8-5(3)7/h2H,1H3
• InChI Key： AYKYXWQEBUNJCN-UHFFFAOYSA-N
• SMILES： CC1C(=O)OC(=O)C=1
• BRN： 1835

Computed Properties

• Exact Mass: 112.01600
• Monoisotopic Mass: 112.016044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 1.245
• Melting Point: 6-7 ºC
• Boiling Point: 215°C(lit.)
• Flash Point: 101 ºC
• Refractive Index: 1.47-1.472
• Water Partition Coefficient: decomposition
• PSA: 43.37000
• LogP: 0.01610
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

3-methyl-2,5-dihydrofuran-2,5-dione Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H311,H315,H319,H335
• Warning Statement： P261,P280,P305+P351+P338,P312
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R24;R34;R42/43
• Safety Instruction： S26-S36/37/39-S45-S28A
• FLUKA BRAND F CODES：10-21
• RTECS：GE6825000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Inert atmosphere,2-8°C(BD77291)
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R24; R34; R42/43
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters